![molecular formula C20H32 B1248460 Ent-cassa-12,15-diene](/img/structure/B1248460.png)
Ent-cassa-12,15-diene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ent-cassa-12,15-diene is a diterpene.
Scientific Research Applications
1. Role in Phytoalexin Biosynthesis in Rice Ent-cassa-12,15-diene is significant in the biosynthesis of phytoalexins in rice. A study by Cho et al. (2004) elucidated a cDNA encoding an enzyme, OsDTC1, from rice cells, which functions as this compound synthase. This enzyme is crucial for the biosynthesis of (-)-phytocassanes, rice diterpenoid phytoalexins, suggesting its importance in plant defense mechanisms (Cho et al., 2004).
2. Functional Characterization in Rice Diterpenoid Biosynthesis Xu et al. (2007) conducted a comprehensive study on the rice kaurene synthase-like gene family, which includes genes involved in diterpenoid biosynthesis. They found that one of the enzymes, OsKSL7, produces this compound. This study contributes to our understanding of the diverse roles of the OsKSL gene family in rice diterpenoid biosynthesis, including the production of this compound (Xu et al., 2007).
3. Involvement in Terpene Synthase Gene Clustering Wilderman et al. (2004) identified a specific terpene synthase, OsDTS2, that converts syn-copalyl diphosphate to syn-pimara-7,15-diene, related to this compound synthase. This discovery helps in understanding the clustering of terpene synthase genes and their role in the biosynthesis of diterpenes, including this compound (Wilderman et al., 2004).
4. Cassane Diterpenes in Plant Species Research on various plant species, such as Caesalpinia platyloba and Turraeanthus mannii, has identified compounds structurally related to this compound. These studies contribute to the understanding of cassane diterpenes' diversity and biological activities in different plant species (Gómez-Hurtado et al., 2013); (Vardamides et al., 2007).
properties
Molecular Formula |
C20H32 |
---|---|
Molecular Weight |
272.5 g/mol |
IUPAC Name |
(1S,4aR,4bS,8aR,10aR)-2-ethenyl-1,4b,8,8-tetramethyl-1,4,4a,5,6,7,8a,9,10,10a-decahydrophenanthrene |
InChI |
InChI=1S/C20H32/c1-6-15-8-10-17-16(14(15)2)9-11-18-19(3,4)12-7-13-20(17,18)5/h6,8,14,16-18H,1,7,9-13H2,2-5H3/t14-,16-,17-,18-,20+/m1/s1 |
InChI Key |
JQPDOKGAOXSRJD-SVEODPQUSA-N |
Isomeric SMILES |
C[C@H]1[C@H]2CC[C@H]3[C@]([C@@H]2CC=C1C=C)(CCCC3(C)C)C |
SMILES |
CC1C2CCC3C(CCCC3(C2CC=C1C=C)C)(C)C |
Canonical SMILES |
CC1C2CCC3C(CCCC3(C2CC=C1C=C)C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.